6-Oxo-1-phenyl-1,6-dihydropyridine-3-carbaldehyde
Overview
Description
6-Oxo-1-phenyl-1,6-dihydropyridine-3-carbaldehyde (6-Oxo-PDC) is a synthetic compound that has been studied for its potential applications in various scientific research areas. 6-Oxo-PDC is a highly versatile compound with a wide range of properties that make it a useful tool for researchers. In
Scientific Research Applications
Calcium Channel Antagonist Activity : Some 1,4-dihydropyridine derivatives, including compounds related to 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carbaldehyde, have been synthesized and evaluated for their calcium channel blocking activity. These compounds showed weak effects in this regard (Shahrisa et al., 2012).
Intramolecular 1,3-Dipolar Cycloaddition : These compounds have been used in the study of intramolecular 1,3-dipolar cycloaddition at the periphery of heterocyclic systems, particularly in oxime-nitrone and hydrazone-azomethine imine isomerization (Gotoh et al., 1996; Sun et al., 1996).
Synthesis of Heterocyclic Compounds : These chemicals are also utilized in the synthesis of various heterocyclic compounds such as Pyrido[1,2-a][1,3,5]Triazine derivatives and Pyrazolo[4,3-c]pyridines, which have potential applications in drug development and organic chemistry (Khrustaleva et al., 2014; Palka et al., 2014).
Antimicrobial and Antiviral Activities : Some related compounds have shown promising antimicrobial and antiviral activities, making them potential candidates for the development of new therapeutic agents (Lozynskyi et al., 2016; Govori et al., 2013).
Catalysis in Organic Synthesis : Ruthenium(II) complexes with ligands derived from 6-Oxo-1-phenyl-1,6-dihydropyridine-3-carbaldehyde have been synthesized and found to be effective catalysts in the synthesis of amides, demonstrating their utility in organic synthesis (Selvamurugan et al., 2017).
properties
IUPAC Name |
6-oxo-1-phenylpyridine-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NO2/c14-9-10-6-7-12(15)13(8-10)11-4-2-1-3-5-11/h1-9H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHORIFMPLYDANO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(C=CC2=O)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Oxo-1-phenyl-1,6-dihydropyridine-3-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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